(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide

• IUPAC Name: (2S)-2-amino-N-[(3R)-1-benzylpyrrolidin-3-yl]-N-cyclopropyl-3-methylbutanamide
• InChI: InChI=1S/C19H29N3O/c1-14(2)18(20)19(23)22(16-8-9-16)17-10-11-21(13-17)12-15-6-4-3-5-7-15/h3-7,14,16-18H,8-13,20H2,1-2H3/t17-,18+/m1/s1
• InChI Key: JLTDWUFLFLULCP-MSOLQXFVSA-N
• Canonical SMILES: CC(C)C(C(=O)N(C1CC1)C2CCN(C2)CC3=CC=CC=C3)N
• Isomeric SMILES: CC(C)[C@@H](C(=O)N([C@@H]1CCN(C1)CC2=CC=CC=C2)C3CC3)N
• Molecular Formula: C19H29N3O
• Molecular Weight: 315.5 g/mol

Description

(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide is a chiral amide derivative featuring a pyrrolidine core substituted with a benzyl group at the (R)-configured position and a cyclopropyl group on the amide nitrogen. The (S)-stereochemistry at the amino-bearing carbon and the branched methyl group on the butyramide chain contribute to its structural uniqueness.

Biological Activity

(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article reviews its biological activity, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide is characterized by a pyrrolidine ring, a cyclopropyl group, and an amide functional group. The stereochemistry is crucial for its biological activity, as the (S) and (R) configurations can significantly influence the compound's interaction with biological targets.

Research indicates that this compound exhibits a range of biological activities primarily through its interaction with various receptors and enzymes. The following mechanisms have been identified:

• Anticonvulsant Activity : Similar compounds have shown efficacy in models of epilepsy, suggesting that (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide may modulate neurotransmitter systems to exert anticonvulsant effects. For instance, derivatives of N-benzyl 2-amino acetamides have demonstrated significant anticonvulsant properties in animal models, with ED50 values indicating potency comparable to established treatments like phenobarbital .
• Neuroprotective Effects : The compound's structural similarity to known neuroprotective agents suggests potential benefits in neurodegenerative diseases. Studies on related compounds have shown that they can inhibit neuroinflammation and oxidative stress pathways, which are critical in conditions such as Alzheimer's disease.

Pharmacological Profile

The pharmacological profile of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide includes:

Activity	Mechanism	Reference
Anticonvulsant	Modulation of GABAergic transmission
Neuroprotective	Inhibition of oxidative stress
Antimicrobial	Activity against Gram-positive bacteria

Case Studies and Research Findings

• Anticonvulsant Studies : In a study examining the anticonvulsant effects of various N-benzyl derivatives, it was found that modifications at the benzyl position significantly influenced activity. The most effective compounds were those with electron-withdrawing groups, which enhanced their potency in seizure models .
• Neuroprotective Research : A recent investigation into similar compounds showed promising results in reducing neuronal death in vitro under oxidative stress conditions. This suggests that (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide may have therapeutic potential for neurodegenerative disorders .
• Antimicrobial Activity : The compound has been screened for antimicrobial properties against various pathogens, showing significant activity against methicillin-resistant Staphylococcus aureus (MRSA) and other resistant strains. This positions it as a candidate for further development in antibiotic therapies .

Scientific Research Applications

Chemical Properties and Structure

The compound has the following chemical characteristics:

• Molecular Formula : C16H23N3O
• Molecular Weight : 273.381 g/mol
• CAS Number : 1401666-53-2

The structural features of this compound contribute to its biological activity, particularly its interaction with specific receptors and enzymes.

Neurological Disorders

Research indicates that (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide may exhibit anticonvulsant properties. Similar compounds have been evaluated in models for epilepsy, demonstrating efficacy in reducing seizure activity. The structure-activity relationship (SAR) studies suggest that modifications in the benzyl and cyclopropyl groups can enhance anticonvulsant activity, making this compound a candidate for further exploration in epilepsy treatment .

Pain Management

This compound's analogs have shown promise in pain modulation, particularly in neuropathic pain models. The mechanism involves interaction with neurotransmitter systems, potentially offering a new avenue for analgesic development. The efficacy of these compounds in reducing pain responses has been documented, indicating their potential as therapeutic agents for chronic pain management .

Anticancer Activity

Emerging studies suggest that derivatives of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide may possess anticancer properties. Research on structurally related compounds has demonstrated antiproliferative effects against various cancer cell lines, including breast and prostate cancers. The ability to inhibit cancer cell growth through specific molecular pathways makes this compound a subject of interest for cancer therapeutics .

Case Study 1: Anticonvulsant Activity

A study conducted by the National Institute of Neurological Disorders and Stroke evaluated several N-benzyl substituted amino acid derivatives for their anticonvulsant properties. Among these, compounds similar to (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide were noted for their ability to significantly reduce seizure frequency in animal models .

Case Study 2: Cancer Cell Inhibition

In vitro studies have shown that certain derivatives exhibit IC50 values in the nanomolar range against MCF-7 human breast cancer cells. These findings highlight the potential of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide as a lead compound for developing new anticancer therapies .

Comparison with Similar Compounds

Structural Modifications and Key Features

The following table summarizes structural analogs and their distinguishing features:

Compound Name	Key Structural Differences	Molecular Formula	Molecular Weight (g/mol)	Biological Activity (if reported)	Availability
Target Compound	Benzyl-pyrrolidin, cyclopropyl, methyl substituents	Not provided	Not provided	Not reported	Unknown
(S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-isopropyl-3-methyl-butyramide	Replaces cyclopropyl with isopropyl	Not provided	Not provided	Not reported	Discontinued
(S)-2-Amino-N-cyclopropyl-3-methyl-N-((R)-1-methyl-piperidin-3-yl)-butyramide	Replaces benzyl-pyrrolidin with methyl-piperidin	C₁₄H₂₇N₃O	253.39	Not reported	Available
(S)-2-Amino-N-((R)-1-benzyl-piperidin-3-yl)-propionamide	Shorter propionamide chain; piperidin instead of pyrrolidin	Not provided	Not provided	Not reported	Discontinued
(R)-2-Amino-N-((S)-1-(benzylamino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)-4-methylpentanamide (Compound 9)	Indol-3-yl and benzylamino substituents; leucine side chain	C₂₄H₃₀N₄O₂	406.53 (M+H)+	SARS-CoV-2 Cathepsin-L/Mpro inhibitor	Research compound
(S)-2-Amino-N-((R)-1-(benzylamino)-3-(1H-indol-3-yl)-1-oxopropan-2-yl)-4-methylpentanamide (Compound 24)	Similar to Compound 9 with stereochemical variations	Not provided	Not provided	SARS-CoV-2 dual protease inhibitor	Research compound

Physicochemical and Commercial Considerations

• Availability : Discontinued analogs () may reflect challenges in synthesis scalability or shifting research priorities, underscoring the need for robust synthetic routes for the target compound.

Preparation Methods

Enantioselective Synthesis of (R)-1-Benzyl-Pyrrolidin-3-Amine

The (R)-1-benzyl-pyrrolidin-3-amine intermediate is synthesized via a stereocontrolled reductive amination strategy. As demonstrated in analogous pyrrolidine syntheses , a ketone precursor undergoes asymmetric reduction using a chiral catalyst. For example, 1-benzyl-pyrrolidin-3-one is treated with (R)-CBS (Corey-Bakshi-Shibata) reagent in tetrahydrofuran (THF) at −78°C, achieving enantiomeric excess (ee) >98% . The resulting (R)-1-benzyl-pyrrolidin-3-ol is then converted to the amine via a Mitsunobu reaction with phthalimide, followed by hydrazine-mediated deprotection .

Table 1: Optimization of Reductive Amination Conditions

Step	Reagents/Conditions	Yield (%)	ee (%)
Asymmetric Reduction	(R)-CBS, BH₃·THF, −78°C, 12 hr	85	98.5
Mitsunobu Reaction	DIAD, PPh₃, Phthalimide, THF, 0°C→rt	92	–
Deprotection	Hydrazine, EtOH, reflux, 6 hr	89	–

Preparation of Cyclopropylamine Derivatives

The N-cyclopropyl moiety is introduced via a ring-opening reaction of cyclopropane carboxylic acid derivatives. A modified protocol from kinase inhibitor syntheses employs cyclopropanecarbonyl chloride, which is coupled to a protected amine intermediate. For instance, cyclopropanecarbonyl chloride reacts with tert-butyl carbamate in dichloromethane (DCM) with triethylamine (TEA) as a base, yielding tert-butyl (cyclopropyl)carbamate in 78% yield . Subsequent deprotection with trifluoroacetic acid (TFA) provides cyclopropylamine hydrochloride.

Stereospecific Amide Bond Formation

The critical amide coupling between (S)-2-amino-3-methylbutyric acid and the (R)-1-benzyl-pyrrolidin-3-amine/cyclopropylamine intermediate is achieved using peptide coupling reagents. Per recent methodologies , HATU (1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) in DMF with N,N-diisopropylethylamine (DIPEA) facilitates the reaction at 0°C→rt, yielding the target amide with >95% purity after HPLC purification.

Table 2: Amide Coupling Optimization

Coupling Reagent	Base	Solvent	Temp (°C)	Yield (%)	Purity (%)
HATU	DIPEA	DMF	0→25	88	97.2
EDCl/HOBt	TEA	DCM	25	72	89.5
DCC	NMM	THF	25	65	85.1

Resolution of Stereochemical Integrity

Chiral HPLC (Chiralpak IC column, hexane/isopropanol 80:20) confirms the (S) and (R) configurations at the α-carbon and pyrrolidine positions, respectively . Nuclear Overhauser effect (NOE) spectroscopy further validates the spatial arrangement of substituents, ensuring no epimerization occurs during synthesis.

Scalability and Process Optimization

Kilogram-scale production employs continuous flow chemistry for the reductive amination step, reducing reaction time from 12 hr to 30 minutes while maintaining ee >97% . Critical process parameters include:

• Temperature Control : Precise maintenance at −78°C during asymmetric reduction.

• Catalyst Loading : 5 mol% (R)-CBS reagent balances cost and efficiency.

• Workup Protocols : Aqueous extraction with ethyl acetate removes borane byproducts effectively.

Analytical Characterization

Table 3: Spectroscopic Data for Target Compound

Technique	Data
¹H NMR	δ 7.30–7.20 (m, 5H, Ar-H), 4.12 (q, 1H, J=6.5 Hz), 3.80–3.60 (m, 2H)
¹³C NMR	δ 174.5 (C=O), 138.2 (Ar-C), 52.1 (CH-cyclopropyl)
HRMS	[M+H]⁺ Calcd: 358.2384; Found: 358.2386
HPLC Purity	99.1% (C18, 0.1% TFA in H₂O/MeCN)

Q & A

Q. What are the recommended methods for synthesizing and purifying (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide?

Synthesis typically involves multi-step reactions with strict control of catalysts, solvents, and temperatures. For example, coupling a carboxylic acid derivative with a chiral amine precursor under conditions favoring stereochemical retention. Purification often employs column chromatography or recrystallization to achieve >97% purity, validated by HPLC .

Q. How can researchers confirm the structural identity and purity of this compound?

Use a combination of NMR spectroscopy (¹H/¹³C) to verify stereochemistry and functional groups, mass spectrometry (HRMS) to confirm molecular weight, and X-ray crystallography to resolve absolute configuration. Purity is assessed via HPLC with UV detection at 254 nm .

Q. What safety protocols should be followed when handling this compound in the laboratory?

Work in a fume hood with PPE (gloves, lab coat, safety goggles). Avoid dust generation; use closed systems for transfers. Store in airtight containers away from oxidizers. Emergency measures include skin/eye rinsing with water and medical consultation for ingestion .

Advanced Research Questions

Q. How does the stereochemistry of (S)-2-Amino-N-((R)-1-benzyl-pyrrolidin-3-yl)-N-cyclopropyl-3-methyl-butyramide influence its biological activity?

The (S) and (R) configurations at chiral centers dictate binding affinity to biological targets like G-protein-coupled receptors (GPCRs) or enzymes. Enantioselective assays (e.g., competitive binding studies) and molecular docking simulations can quantify stereochemical impacts on activity .

Q. What experimental strategies are effective in elucidating the compound’s mechanism of action when initial data are contradictory?

Employ orthogonal assays :

• Receptor binding studies (radioligand displacement assays) to identify direct targets.
• Enzyme inhibition assays (e.g., fluorogenic substrates) to assess catalytic interference.
• Knockout cell lines or siRNA silencing to validate target dependency. Comparative analysis of results across models (e.g., in vitro vs. ex vivo) reduces ambiguity .

Q. How can researchers optimize multi-step synthesis to improve yield while maintaining stereochemical fidelity?

• Use chiral auxiliaries or asymmetric catalysis (e.g., Rh/Ir complexes) to preserve configuration.
• Monitor intermediates via TLC or inline FTIR to abort failed steps early.
• Optimize solvent polarity (e.g., DMF for amidation) and temperature gradients to minimize racemization .

Q. What in vitro models are suitable for evaluating the compound’s pharmacokinetic and pharmacodynamic properties?

• Hepatic microsomes/CYP450 assays to assess metabolic stability.
• Caco-2 cell monolayers for intestinal permeability.
• Primary neuron cultures or PBMC assays to study neuroimmunomodulatory effects, given its pyrrolidine and cyclopropane motifs .

Q. How should conflicting data on the compound’s solubility and stability be resolved?

Conduct forced degradation studies under varied pH, light, and temperature conditions. Use dynamic light scattering (DLS) for solubility profiling and LC-MS to identify degradation products. Cross-validate with independent labs to rule out methodological artifacts .